Cas no 183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite)

183320-29-8 structure
Product Name:Erlotinib 7-O-Desmethyl Metabolite
CAS No:183320-29-8
Molecular Formula:C21H21N3O4
Molecular Weight:379.409
CID:3164744
PubChem ID:16045730
Erlotinib 7-O-Desmethyl Metabolite Properties
Names and Identifiers
-
- Erlotinib 7-O-Desmethyl Metabolite
- OSI413
- OSI 413
- CP 373413
- OSI-413 (free base)
- 7-O-Desmethyl Erlotinib Hydrochloride 2
- 2-[4-(3-ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl]oxyethanol
- OSI413;OSI 413;CP 373413
- Erlotinib metabolite M13
- 2-((4-((3-Ethynylphenyl)amino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxy)ethan-1-ol
- PD082111
- CHEMBL3741490
- 2-(4-(3-Ethynylanilino)-6-(2-methoxyethoxy)quinazolin-7-yl)oxyethanol
- 7-(2'-Desmethyl) erlotinib
- SCHEMBL1507627
- 183320-29-8
- UNII-EBL2O556JZ
- Ethanol, 2-((4-((3-ethynylphenyl)amino)-6-(2-methoxyethoxy)-7-quinazolinyl)oxy)-
- NS00116691
- CP-373413
- Q27277092
- OSI-413
- BDBM50499592
- DTXSID10939711
- EBL2O556JZ
-
- InChIKey: MTLKTHNRZJKPRP-UHFFFAOYSA-N
- Inchi: InChI=1S/C21H21N3O4/c1-3-15-5-4-6-16(11-15)24-21-17-12-19(28-10-9-26-2)20(27-8-7-25)13-18(17)22-14-23-21/h1,4-6,11-14,25H,7-10H2,2H3,(H,22,23,24)
- SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC(=C(C=C32)OCCOC)OCCO
Computed Properties
- Exact Mass: 379.15320616g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 9
- Monoisotopic Mass: 379.15320616g/mol
- Heavy Atom Count: 28
- Complexity: 511
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 85.7Ų
Erlotinib 7-O-Desmethyl Metabolite Suppliers
SHANG HAI KE WEI HUA XUE JI SHU Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:BAI HE
Phone:18901607656
Email:3428632096@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:183320-29-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Erlotinib 7-O-Desmethyl Metabolite Related Literature
-
Tomoharu Kataoka,Yasunori Tsukahara,Yasuchika Hasegawa,Yuji Wada Chem. Commun., 2005, 6038-6040
-
Zhengwen Yang,Yinshan Jiang,Li xin Yu,Bo Wen,Fangfei Li,Shemmei Sun,Tianyi Hou J. Mater. Chem., 2005,15, 1807-1811
-
Muhammad Ashraf,Naveen Harindu Hemasiri,Nisar Ullah,Majad Khan,Saheed Adewale Ganiyu,Khalid R. Alhooshani Sustainable Energy Fuels, 2023,7, 763-768
-
Raj K. Singh,Aruna Kukrety,Rakesh C. Saxena,Ajay Chouhan,Suman L. Jain,Siddharth S. Ray RSC Adv., 2017,7, 13390-13397
-
7. Back matter
-
Mareiki Kaloumenos,Philipp Pacak,Rudolf Hoffmann,Dieter Spiehl,Klaus Hofmann,Klaus Bonrad RSC Adv., 2015,5, 107608-107615
-
Heyan Jiang,Cuicui Zang,Hongmei Cheng,Bin Sun,Xue Gao Catal. Sci. Technol., 2021,11, 7955-7962
183320-29-8 (Erlotinib 7-O-Desmethyl Metabolite) Related Products
- 131633-88-0(3-piperazin-1-yl-1H-indazole)
- 107367-98-6(2-(5-Methyl-2-phenyl-1,3-oxazol-4-yl)acetic acid)
- 179056-80-5(Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-)
- 10424-09-6(Potassium Sodium Carbonate)
- 181705-93-1(Zinc,bromo(4-fluorophenyl)-)
- 175136-48-8(4-((4-Aminophenyl)sulfonyl)piperazine-2,6-dione)
- 192003-02-4(L-beta-Homolysine dihydrochloride)
- 154151-01-6(1,4-Benzenediamine,2-[(1E)-2-[4-(dimethylamino)phenyl]ethenyl]-5-nitro-)
- 16064-04-3([1,1'-Biphenyl]-2-carboxaldehyde,4'-methoxy-)
- 116988-87-5(1,2-Oxaphosphorinane,6-(iodomethyl)-2-phenoxy-, 2-oxide, (2R,6S)-rel-)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk
http://www.minglongchemistry.com

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/
